Ibuprofen Carboxylic Acid-d3(Mixture of Diastereomers)
Ibuprofen Carboxylic Acid-d3(Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
1216505-29-1
VCID:
VC0029504
InChI:
InChI=1S/C13H16O4/c1-8(12(14)15)7-10-3-5-11(6-4-10)9(2)13(16)17/h3-6,8-9H,7H2,1-2H3,(H,14,15)(H,16,17)/i2D3
SMILES:
CC(CC1=CC=C(C=C1)C(C)C(=O)O)C(=O)O
Molecular Formula:
C13H16O4
Molecular Weight:
239.285
Ibuprofen Carboxylic Acid-d3(Mixture of Diastereomers)
CAS No.: 1216505-29-1
Reference Standards
VCID: VC0029504
Molecular Formula: C13H16O4
Molecular Weight: 239.285
| CAS No. | 1216505-29-1 |
|---|---|
| Product Name | Ibuprofen Carboxylic Acid-d3(Mixture of Diastereomers) |
| Molecular Formula | C13H16O4 |
| Molecular Weight | 239.285 |
| IUPAC Name | 3-[4-(1-carboxy-2,2,2-trideuterioethyl)phenyl]-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C13H16O4/c1-8(12(14)15)7-10-3-5-11(6-4-10)9(2)13(16)17/h3-6,8-9H,7H2,1-2H3,(H,14,15)(H,16,17)/i2D3 |
| Standard InChIKey | DIVLBIVDYADZPL-BMSJAHLVSA-N |
| SMILES | CC(CC1=CC=C(C=C1)C(C)C(=O)O)C(=O)O |
| Synonyms | 4-(1-Carboxyethyl)-α-methylbenzenepropanoic Acid-d3; 2,4’-(2-Carboxypropyl)phenylpropionic Acid-d3; 2-[4-(2-Carboxypropyl)phenyl]propionic Acid-d3; Carboxyibuprofen-d3; |
| PubChem Compound | 57347581 |
| Last Modified | Nov 11 2021 |
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